Cas no 75332-46-6 (ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate)

Ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate is a synthetic ester derivative characterized by its α,β-unsaturated carbonyl structure, which confers reactivity in conjugate addition and polymerization reactions. The compound features an ethoxy-substituted aromatic ring, enhancing its solubility in organic solvents and potential utility as an intermediate in fine chemical synthesis. Its conjugated double bond system makes it suitable for applications in photochemistry and as a precursor for heterocyclic compounds. The ethyl ester group improves volatility and processing compatibility in formulations. This compound is of interest in pharmaceutical and materials research due to its structural versatility and functional group reactivity. Proper handling under inert conditions is recommended to preserve stability.

ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate structure

75332-46-6 structure

Product Name:ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate

CAS No:75332-46-6

MF:C₁₃H₁₆O₃

MW:220.264344215393

CID:558796

PubChem ID:5357003

Update Time:2025-07-31

ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,3-(4-ethoxyphenyl)-, ethyl ester, (2E)-
- Ethyl (2E)-3-(4-ethoxyphenyl)acrylate
- 2-Butenoic acid, 4-bromo-2-methyl-, ethyl ester, (E)-
- 2-Butenoic acid, 4-bromo-2-methyl-, ethyl ester, (Z)-
- 4-Brom-2-methyl-trans-crotonsaeure-aethylester
- 4-bromo-2-methyl-but-2-enoic acid ethyl ester
- 4-bromo-2-methyl-trans-crotonic acid ethyl ester
- 4-ethoxy-trans-cinnamic acid ethyl ester
- AGN-PC-00GRAC
- CTK1F6654
- CTK1F6655
- ethyl (E)-4-bromo-2-meth
- ethyl (E)-4-ethoxycinnamate
- ethyl 4-bromotiglate
- ethyl trans-4-ethoxycinnamate
- ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate
- 1504-69-4
- 75332-46-6
- Ethyl (2E)-3-(4-ethoxyphenyl)-2-propenoate #
- SCHEMBL2043458
- ETHYL TRANS-4-ETHOXYCINNAMATE 97
- CS-0347722
- NSC 69124
- DTXSID00872860
- starbld0008942
- ethyl 3-(4-ethoxyphenyl)prop-2-enoate
- NS00044307
- Ethyl trans-4-ethoxycinnamate, 97%
- Ethyl (E)-3-(4-ethoxyphenyl)acrylate
- ethyl (E)-3-(4-ethoxyphenyl)prop-2-enoate
- NSC69124
- NSC-69124
- EN300-1453813
- 3-(4-Ethoxy-phenyl)-acrylic acid ethyl ester
- Ethyl p-ethoxycinnamate
- XFRWZVXVZIQXFI-JXMROGBWSA-N
- SCHEMBL1959915
- AKOS015915421
- 2-Propenoic acid, 3-(4-ethoxyphenyl)-, ethyl ester, (E)-
- EINECS 216-130-8
- MDL： MFCD02683512
- Inchi： 1S/C13H16O3/c1-3-15-12-8-5-11(6-9-12)7-10-13(14)16-4-2/h5-10H,3-4H2,1-2H3/b10-7+
- InChI Key： XFRWZVXVZIQXFI-JXMROGBWSA-N
- SMILES： O(CC)C1C=CC(/C=C/C(=O)OCC)=CC=1

Computed Properties

Exact Mass: 220.109944368g/mol
Monoisotopic Mass: 220.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Melting Point: 38-42 °C (lit.)
Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C
PSA: 35.53000
LogP: 2.66160

ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate Security Information

WGK Germany：3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	528471-1G	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6	97%	1G	￥569.4	2022-02-24
Enamine	EN300-1453813-50mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		50mg	$612.0	2023-09-29
Enamine	EN300-1453813-100mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		100mg	$640.0	2023-09-29
Enamine	EN300-1453813-250mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		250mg	$670.0	2023-09-29
Enamine	EN300-1453813-500mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		500mg	$699.0	2023-09-29
Enamine	EN300-1453813-1000mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		1000mg	$728.0	2023-09-29
Enamine	EN300-1453813-2500mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		2500mg	$1428.0	2023-09-29
Enamine	EN300-1453813-5000mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		5000mg	$2110.0	2023-09-29
Enamine	EN300-1453813-10000mg	ethyl (2E)-3-(4-ethoxyphenyl)prop-2-enoate	75332-46-6		10000mg	$3131.0	2023-09-29
SHENG KE LU SI SHENG WU JI SHU	sc-235075-1 g	Ethyl trans-4-ethoxycinnamate,	75332-46-6		1g	￥353.00	2023-07-11